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inhibitors

  • (2S)-1-(2-ethylphenoxy)-3-[[(1S)-1,2,3,4-tetrahydronaphthalen-1-yl]amino]propan-2-ol;hydrochloride
    (2S)-1-(2-ethylphenoxy)-3-[[(1S)-1,2,3,4-tetrahydronaph...
    • Cat. No.:
    • B1663684
    • CAS No.:
    • Molecular Formula:
    • C21H28ClNO2
    • Molecular Weight:
    • 361.9 g/mol
    Description
    Potent, selective β3 adrenoceptor antagonist (IC50 values are 40, 408 and 648 nM for β3, β1 and β2, respectively). Orally active in vivo.
    SR 59230A (hydrochloride) is a β3-adrenergic receptor (β3-AR) antagoni...
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  • SN003
    SN003
    • Cat. No.:
    • B1663702
    • CAS No.:
    • Molecular Formula:
    • C19H25N5O2
    • Molecular Weight:
    • 355.4 g/mol
    Description
    Reversible corticotropin releasing factor receptor 1 (CRF1) antagonist (Ki values are 3.4 and 7.9 nM at rat and human CRF1 respectively) that displays >1000-fold selectivity over CRF2 receptors. Suppresses CRF-i...
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  • Solifenacin hydrochloride
    Solifenacin hydrochloride
    • Cat. No.:
    • B1662910
    • CAS No.:
    • 180468-39-7
    • Molecular Formula:
    • C23H27ClN2O2
    • Molecular Weight:
    • 398.9 g/mol
    Description
    Solifenacin Hcl(YM905 Hcl;  Vesicare Hcl) is a muscarinic receptor antagonist.IC50 value:Target: muscarinic receptorSolifenacin Hcl (YM905;  Vesicare) is a prescription medication used to treat certain...
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  • CGP-78608
    CGP-78608
    • Cat. No.:
    • B1663755
    • CAS No.:
    • 206648-13-7
    • Molecular Formula:
    • C11H13BrN3O5P
    • Molecular Weight:
    • 378.12 g/mol
    Description
    CGP 78608 is a phosphonic acid in which the hydrogen attached to phosphorous is substituted by a 1-{[(7-bromo-2,3-dioxo-1,2,3,4-tetrahydroquinoxalin-5-yl)methyl]amino}ethyl group. Potent and selective NMDA antag...
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  • NNC45-0781
    NNC45-0781
    • Cat. No.:
    • B1662718
    • CAS No.:
    • 207277-66-5
    • Molecular Formula:
    • C27H29NO3
    • Molecular Weight:
    • 415.5 g/mol
    Description
    NNC45-0781 is a tissue-selective estrogen partial-agonist.
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  • Behenyl palmitate
    Behenyl palmitate
    • Cat. No.:
    • B1662693
    • CAS No.:
    • 42232-33-7
    • Molecular Formula:
    • C38H76O2
    • Molecular Weight:
    • 565 g/mol
    Description
    Fatty Ester for Lipid Research;  High Quality Biochemicals for Research Uses
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  • CNQX disodium salt
    CNQX disodium salt
    • Cat. No.:
    • B1662576
    • CAS No.:
    • 479347-85-8
    • Molecular Formula:
    • C9H2N4Na2O4
    • Molecular Weight:
    • 276.12 g/mol
    Description
    Water soluble, potent, competitive AMPA / kainate receptor antagonist. Also antagonist at NMDA receptor glycine site. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use co...
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  • 8-Ethoxy-9-ethyl-9H-purin-6-amine
    8-Ethoxy-9-ethyl-9H-purin-6-amine
    • Cat. No.:
    • B1663730
    • CAS No.:
    • 634924-89-3
    • Molecular Formula:
    • C9H13N5O
    • Molecular Weight:
    • 207.23 g/mol
    Description
    Adenosine A2A receptor (AA2AR) antagonist (Ki values are 643 and 46 nM for rat and human AA2ARs respectively). Most active AA2AR antagonist for human receptors. Displays activity in the treatment of Parkinson's ...
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  • AA29504
    AA29504
    • Cat. No.:
    • B1662351
    • CAS No.:
    • 945828-50-2
    • Molecular Formula:
    • C19H25N3O2
    • Molecular Weight:
    • 327.4 g/mol
    Description
    Positive allosteric modulator of GABAA receptors. Modulates both α4β3δ-containing extrasynaptic receptors and α1β3γ2S-containing receptors in Xenopus oocytes, displaying a stronger modulatory effect at the forme...
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  • Tandospirone hydrochloride
    Tandospirone hydrochloride
    • Cat. No.:
    • B1662252
    • CAS No.:
    • 99095-10-0
    • Molecular Formula:
    • C21H30ClN5O2
    • Molecular Weight:
    • 419.9 g/mol
    Description
    Potent, selective 5-HT1A partial agonist (Ki = 27 nM). Decreases the firing rate of 5-HT neurons of the dorsal raphe. Shows anxiolytic and antidepressant effects in vivo. Orally active.
    5-HT1A receptor partia...
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